3-chloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide

• IUPAC Name: 3-chloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C15H13Cl2NO2/c1-9-11(16)4-3-5-13(9)18-15(19)10-6-7-14(20-2)12(17)8-10/h3-8H,1-2H3,(H,18,19)
• InChI Key: LMTFTYYGICMZDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C15H13Cl2NO2
• Molecular Weight: 310.2 g/mol
• CAS RN: 433233-48-8

Description

3-chloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide, also known as Cmpd-1, is a chemical compound that has been synthesized for scientific research purposes. It has been found to have potential applications in the field of cancer research due to its mechanism of action and its ability to inhibit the growth of cancer cells.

Mechanism of Action

3-chloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide works by inhibiting the activity of a specific enzyme called Polo-like kinase 1 (Plk1). Plk1 is involved in the regulation of cell division, and its overexpression has been linked to the development of cancer. By inhibiting Plk1, this compound can prevent cancer cells from dividing and growing.
Biochemical and Physiological Effects:
Studies have shown that this compound has a selective inhibitory effect on Plk1, which makes it a promising candidate for cancer treatment. It has also been found to have low toxicity and minimal side effects, making it a safer alternative to other cancer drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide in lab experiments is its high selectivity for Plk1. This makes it a useful tool for studying the role of Plk1 in cancer development and progression. However, one limitation of using this compound is its relatively low potency compared to other Plk1 inhibitors.

Future Directions

There are several potential future directions for the use of 3-chloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide in scientific research. One possible direction is the development of new cancer drugs based on its mechanism of action. Another direction is the use of this compound as a tool for studying the role of Plk1 in other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to optimize the synthesis method for this compound and to improve its potency as a Plk1 inhibitor.

Synthesis Methods

3-chloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide can be synthesized using a multistep process that involves the reaction of various chemicals. The synthesis method involves the use of different reagents and solvents to produce the desired compound. The synthesis method for this compound has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

3-chloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide has been primarily used in scientific research for its potential use in cancer treatment. It has been found to inhibit the growth of cancer cells by blocking the activity of certain enzymes that are involved in cell division. This makes it a promising candidate for the development of new cancer drugs.